
A Technical Guide to the Primary Sources and
Characterization of Whitlockite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Whitlockite

Cat. No.: B577102 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides an in-depth overview of the primary sources for the mineral

whitlockite, a calcium phosphate of significant interest in geology, planetary science, and

biomedicine. It details the key terrestrial, extraterrestrial, and biological occurrences of the

mineral. This guide also presents its fundamental physicochemical properties, outlines the

standard experimental protocols for its characterization, and visualizes the analytical workflow

and formation pathways.

Primary Sources and Occurrences
Whitlockite is a relatively rare phosphate mineral with the general formula Ca₉(Mg,Fe)

(PO₄)₆(PO₃OH).[1][2] Its occurrences can be broadly categorized into three principal

environments: terrestrial geological formations, extraterrestrial materials, and biological

systems.

Terrestrial Geological Sources
The primary terrestrial sources of well-crystallized whitlockite specimens are typically late-

stage hydrothermal formations in complex granite pegmatites.[3][4]

Type Locality: Palermo No. 1 Mine, USA: The mineral was first described in 1941 from

specimens found at the Palermo No. 1 Mine in North Groton, New Hampshire, USA.[2][5][6]

This location is renowned for producing coarse granular masses and distinct, well-formed
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rhombohedral crystals.[2][5] The whitlockite here is associated with minerals such as

quartz, apatite, siderite, and ludlamite.[3][7]

Other Notable Pegmatite Occurrences:

South Dakota, USA: The Tip Top Mine and Bull Moose Mine near Custer are significant

sources.[1][2][3]

Maine, USA: Found in the Bell Pit and Dunton Quarry in Newry, Oxford County.[3]

Yukon, Canada: Specimens have been identified at Rapid Springs.[2] The now-discredited

variety "bobdownsite" was also from this region.[5]

Guano-Derived Deposits: Whitlockite can also form in phosphate rock deposits and caves

through the leaching of guano.[1][3] A notable example is Enderbury Island (Kiribati) in the

Pacific Ocean, where whitlockite is a principal phosphate mineral derived from seabird

guano.[8]

Extraterrestrial Sources (Merrillite)
Whitlockite is a common phosphate mineral in extraterrestrial samples, although it is now

identified as merrillite, the anhydrous (hydrogen-lacking) analogue of whitlockite.[1][5][9] The

terms were often used interchangeably in older literature.[9] Its study provides critical insights

into the petrogenesis of these bodies.[1] Occurrences include:

Meteorites: Found in chondrite meteorites, such as the Dayton and Bondoc meteorites.[1][3]

[10][11]

Lunar and Martian Samples: Identified in rocks retrieved from the Moon and in Martian

meteorites.[1]

Biological Sources
Whitlockite is a significant biomineral, particularly in pathological calcifications. This is a critical

area of interest for biomedical and drug development professionals.[1]

Pathological Calcifications: Magnesium-rich whitlockite is omnipresent in various

pathological soft tissue mineralizations, including tuberculous lesions, urinary calculi (kidney
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stones), and prostatic deposits.[1][12]

Dental and Oral Tissues: It is a primary inorganic component of subgingival dental calculus

(tartar) and salivary stones.[1]

Bone Tissue: While some research has suggested whitlockite is the second most abundant

mineral in bone, a comprehensive review indicates it is not a significant constituent of the

normal extracellular matrix of mammalian bone, which is primarily a poorly crystalline

carbonated apatite.[12] However, it can be found in specific micro-niches, such as post-

apoptotic osteocyte lacunae.[12] Its presence in bone is more associated with pathological

states.

Data Presentation: Physicochemical Properties
The quantitative data for whitlockite are summarized below. These properties are generally

consistent across different occurrences.[1]

Table 1: Crystallographic and Physical Properties of
Whitlockite
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Property Value Source(s)

Crystal System Trigonal [1][4][5]

Space Group R3c [1][3][5]

Unit Cell (a) 10.33 Å [1][3][5]

Unit Cell (c) 37.103 Å [1][3][5]

Mohs Hardness 5 [1][3][5]

Density (Measured) 3.12 g/cm³ [1][3][5]

Luster Vitreous to Resinous [1][5]

Color
Colorless, white, gray,

yellowish, pinkish
[1][2]

Cleavage None [1][5]

Fracture Uneven to Subconchoidal [1][3]

Optical Properties Uniaxial (-) [1][3]

Refractive Index nω = 1.629, nε = 1.626 [1][6]

Table 2: Chemical Composition of Whitlockite (Weight
%)
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Oxide Palermo #1 Mine, USA[3] Dayton Meteorite[3]

P₂O₅ 45.68 45.8

Fe₂O₃ 1.73 -

FeO 1.91 0.2

MgO 2.53 3.7

CaO 46.90 46.1

Na₂O - 3.3

H₂O 0.48 -

Total 99.80 99.1

Experimental Protocols
The definitive identification and characterization of whitlockite require a combination of

analytical techniques. The original characterization in 1941 relied on classical mineralogical

methods,[6] while modern studies employ more advanced instrumentation.[13]

Key Characterization Techniques
X-Ray Diffraction (XRD): This is the primary method for identifying whitlockite and

determining its crystal structure.[13] Powder XRD is used for phase identification, while

single-crystal XRD provides precise unit-cell parameters and atomic arrangements.[3]

Electron Probe Microanalysis (EPMA): EPMA is used to determine the precise chemical

composition of the mineral, including the quantities of Ca, Mg, Fe, and P.[3][13]

Neutron Diffraction: This technique is uniquely capable of precisely locating the hydrogen

atom within the crystal structure, which is crucial for definitively distinguishing whitlockite
from its anhydrous analogue, merrillite.[13]

Spectroscopy (Infrared/Raman): Vibrational spectroscopy can be used to confirm the

presence of phosphate (PO₄) and hydroxylated phosphate (PO₃OH) groups.[13]
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Example Protocol: Powder X-Ray Diffraction (pXRD) for
Phase Identification
This protocol describes a generalized workflow for identifying whitlockite in an unknown

sample.

Sample Preparation:

A small, representative portion of the mineral specimen is carefully extracted.

The sample is ground into a fine, homogeneous powder (typically <10 µm particle size)

using an agate mortar and pestle to ensure random crystal orientation.

The powder is carefully packed into a sample holder, ensuring a flat, smooth surface level

with the holder's rim.

Data Acquisition:

The sample holder is loaded into a powder diffractometer.

The instrument is configured with a CuKα radiation source (λ ≈ 1.54 Å) and a detector.

A diffraction pattern is collected over a specified angular range (e.g., 5° to 70° 2θ) with a

defined step size and counting time per step.

Data Analysis:

The resulting diffractogram (a plot of intensity vs. 2θ angle) is processed to remove

background noise.

The positions (2θ angles) and relative intensities of the diffraction peaks are determined.

This experimental peak list is compared against a reference database, such as the

International Centre for Diffraction Data (ICDD).

A successful match with the reference pattern for whitlockite (e.g., PDF# 00-013-0404)

confirms the mineral's identity. Key identifying peaks for whitlockite from North Groton

include 2.88 Å (100%), 3.21 Å (90%), and 2.60 Å (90%).[3]
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Visualizations
Diagram 1: Analytical Workflow for Whitlockite
Characterization
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Caption: Analytical workflow for the characterization of a whitlockite specimen.
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Diagram 2: Primary Formation Pathways of Whitlockite

Geological Biological Extraterrestrial

Whitlockite
Ca₉(Mg,Fe)(PO₄)₆(PO₃OH)

Granite Pegmatites
(Late-stage hydrothermal fluid)

Phosphate Deposits
(Leaching of guano)

Pathological Calcification
(e.g., Dental Calculus, Kidney Stones)

Meteorites & Lunar Rocks
(Anhydrous form: Merrillite)

 H₂O
Dehydration

Click to download full resolution via product page

Caption: Simplified diagram of the primary formation environments for whitlockite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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